Cas no 4886-30-0 (1-Butyl-1H-benzo[d]imidazole)

• Product Name: 1-Butyl-1H-benzo[d]imidazole
• CAS No: 4886-30-0
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• MDL: MFCD00464045
• CID: 328137
• PubChem ID: 410458
• Update Time: 2025-04-19

1-Butyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-1H-benzo[d]imidazole
• 1-butyl-1H-Benzimidazole
• 1-butylbenzimidazole
• 1H-Benzimidazole,1-butyl-
• 1H-BENZIMIDAZOLE,1-BUTYL-(9CI)
• N-BUTYLBENZIMIDAZOLE
• 1-butylbenzoimidazole
• 1H-Benzimidazole, 1-butyl-
• zlchem 34
• 1-butyl-1H-1,3-benzodiazole
• ZLB0021
• STL353306
• 6644AB
• AB1010099
• A827613
• 465B305
• 1-BUTYL-1H-BENZIMIDAZOLE HYDROCHLORIDE
• AKOS002665349
• FT-0654492
• E10136
• AC-25499
• CS-M0010
• MFCD00464045
• CS-13220
• 4886-30-0
• FT-0652689
• 1-butyl-benzimidazole
• SCHEMBL180261
• DTXSID70328460
• AMY24713
• benzimidazole, 1-n-butyl-
• DB-070954
• SHPPDRZENGVOOR-UHFFFAOYSA-N

• MDL： MFCD00464045
• Inchi： 1S/C11H14N2/c1-2-3-8-13-9-12-10-6-4-5-7-11(10)13/h4-7,9H,2-3,8H2,1H3
• InChI Key： SHPPDRZENGVOOR-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=CC=CC1=2)CCCC

Computed Properties

• Exact Mass: 174.116
• Monoisotopic Mass: 174.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 2.6

Experimental Properties

• Density: 1.04
• Melting Point: 171-173 ºC
• Boiling Point: 296.9°C at 760 mmHg
• Flash Point: 133.4°C
• Refractive Index: 1.571

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles